Cas no 893612-01-6 (5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine)

• Product Name: 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine
• CAS No: 893612-01-6
• MF: C₁₄H₁₅BrN₄
• MW: 319.199701547623
• MDL: MFCD08056172
• CID: 714553
• PubChem ID: 16740446
• Update Time: 2025-06-08

5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-bromo-3-(2-phenyl-1-pyrrolidinyl)-
• 5-bromo-3-(2-phenyl-1-pyrrolidinyl)-2-Pyrazinamine
• 5-bromo-3-(2-phenylpyrrolidin-1-yl)pyrazin-2-amine
• 5-BROMO-3-(2-PHENYL-PYRROLIDIN-1-YL)-PYRAZIN-2-YLAMINE
• 2-Pyrazinamine,5-bromo-3-(2-phenyl-1-pyrrolidinyl)
• GL-0624
• DTXSID80587506
• AKOS005256995
• 893612-01-6
• 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine
• FT-0715315
• MFCD08056172

• MDL： MFCD08056172
• Inchi： 1S/C14H15BrN4/c15-12-9-17-13(16)14(18-12)19-8-4-7-11(19)10-5-2-1-3-6-10/h1-3,5-6,9,11H,4,7-8H2,(H2,16,17)
• InChI Key： LIWNTOVGDIQDSL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N1CCCC1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 318.04800
• Monoisotopic Mass: 318.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.04000
• LogP: 3.80900

Additional information on 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine

Introduction to 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine (CAS No. 893612-01-6)

5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine, with the CAS number 893612-01-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of pyrazine derivatives and features a unique combination of bromine, phenyl, and pyrrolidine functional groups, which contribute to its distinct chemical and biological properties.

The structure of 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine is characterized by a pyrazine ring substituted with a bromine atom at the 5-position and a 2-phenylpyrrolidine moiety at the 3-position. The presence of these functional groups imparts specific pharmacological activities, making it a valuable candidate for various therapeutic applications. Recent studies have focused on elucidating the mechanisms by which this compound interacts with biological systems and its potential as a lead compound in drug discovery.

In the realm of medicinal chemistry, 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine has shown promising results in several areas. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated that this compound can effectively inhibit certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to modulate kinase activity makes it a potential candidate for developing novel therapeutic agents.

Beyond its enzymatic inhibition properties, 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine has also been investigated for its neuroprotective effects. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective actions by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine has also been studied to assess its suitability for clinical use. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its effectiveness as a drug candidate. Additionally, its low toxicity profile further supports its potential for safe and effective use in therapeutic settings.

In preclinical studies, 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine has demonstrated efficacy in various animal models of disease. For example, it has shown significant anti-inflammatory effects in rodent models of arthritis and has been effective in reducing tumor growth in cancer models. These findings highlight its broad-spectrum therapeutic potential and warrant further investigation in clinical trials.

The synthesis of 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-ylamine involves multi-step chemical reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, facilitating its availability for research purposes.

In conclusion, 5-Bromo-3-(2-phenylpyrrolidin-1-yl)-pyrazin-2-y lamine (CAS No. 893612 -01 -6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent.